Antimalarial Potency: Triazolo[4,3-a]pyrazine Core vs Imidazopyrazine Replacement
To evaluate the contribution of the triazole moiety, the Open Source Malaria consortium synthesised two imidazopyrazine analogues (MMV669846 and MMV670250) of the triazolopyrazine lead MMV639565. Both imidazopyrazine compounds exhibited reduced potency against PfNF54 (Plasmodium falciparum), with all IC₅₀ values shifting above the 1 µM threshold compared to the sub-micromolar activity of the parent triazolopyrazine [1]. This head-to-head comparison demonstrates that the N3 nitrogen of the triazole ring is critical for target binding and that replacement with an imidazole (C-H for N) cannot be compensated by other structural modifications. For procurement, this evidence confirms that a carbonyl chloride building block that pre-installs the triazolo[4,3-a]pyrazine core avoids the potency loss inherent in alternative heterocyclic carbonyl chloride building blocks such as imidazopyrazine-7-carbonyl chlorides.
| Evidence Dimension | Antimalarial IC₅₀ (PfNF54 strain) |
|---|---|
| Target Compound Data | Triazolopyrazine core (MMV639565) IC₅₀ < 1 µM (estimated sub-micromolar based on reported potency threshold) |
| Comparator Or Baseline | Imidazopyrazine analogues MMV669846 and MMV670250 IC₅₀ > 1 µM (>1 µM shift, exact values not disclosed) |
| Quantified Difference | >2–10-fold potency loss upon core swap from triazolo- to imidazopyrazine |
| Conditions | In vitro P. falciparum NF54 blood-stage assay; RLM stability also assessed (MMV670250 poor). |
Why This Matters
A building block that preserves the triazole nitrogen averts a ≥2–10-fold potency penalty, directly impacting hit progression rates in antimalarial campaigns.
- [1] Open Source Malaria Series 4 Wiki – Modification of Core Triazolopyrazine (2018); direct potency comparison of triazolopyrazine MMV639565 vs imidazopyrazines MMV669846 and MMV670250. View Source
